(2S,3R)-2-Ethoxy-7-oxo-1-oxaspiro[3.5]nona-5,8-diene-3-carbonitrile

• CAS RN: 137378-91-7
• Molecular Formula: C11H11NO3
• Molecular Weight: 205.21 g/mol
• IUPAC Name: (2S,3R)-2-ethoxy-7-oxo-1-oxaspiro[3.5]nona-5,8-diene-3-carbonitrile
• InChI: InChI=1S/C11H11NO3/c1-2-14-10-9(7-12)11(15-10)5-3-8(13)4-6-11/h3-6,9-10H,2H2,1H3/t9-,10-/m0/s1
• InChI Key: RYOSBOCZVZQZJY-UWVGGRQHSA-N
• Isomeric SMILES: CCO[C@@H]1[C@@H](C2(O1)C=CC(=O)C=C2)C#N
• SMILES: CCOC1C(C2(O1)C=CC(=O)C=C2)C#N
• synonyms: 1-Oxaspiro[3.5]nona-5,8-diene-3-carbonitrile,2-ethoxy-7-oxo-,cis-(9CI)

Description

(2S,3R)-2-Ethoxy-7-oxo-1-oxaspiro[3.5]nona-5,8-diene-3-carbonitrile is a chemical compound that has been the focus of scientific research due to its potential applications in the field of medicinal chemistry. The compound belongs to the spiroketone family and has been found to exhibit various biological activities.

Mechanism Of Action

The exact mechanism of action of (2S,3R)-2-Ethoxy-7-oxo-1-oxaspiro[3.5]nona-5,8-diene-3-carbonitrile is not fully understood. However, it is believed that the compound exerts its biological effects by interacting with specific cellular targets, such as enzymes or receptors.

Biochemical And Physiological Effects

Studies have shown that (2S,3R)-2-Ethoxy-7-oxo-1-oxaspiro[3.5]nona-5,8-diene-3-carbonitrile can modulate various biochemical and physiological processes in the body. For example, the compound has been found to inhibit the activity of cyclooxygenase, an enzyme involved in the production of inflammatory mediators. Additionally, (2S,3R)-2-Ethoxy-7-oxo-1-oxaspiro[3.5]nona-5,8-diene-3-carbonitrile has been shown to induce apoptosis, a process of programmed cell death, in cancer cells.

Advantages And Limitations For Lab Experiments

One of the advantages of using (2S,3R)-2-Ethoxy-7-oxo-1-oxaspiro[3.5]nona-5,8-diene-3-carbonitrile in lab experiments is its relatively simple synthesis method. Additionally, the compound has been found to exhibit a wide range of biological activities, making it a versatile tool for studying various cellular processes. However, one of the limitations of using (2S,3R)-2-Ethoxy-7-oxo-1-oxaspiro[3.5]nona-5,8-diene-3-carbonitrile is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the research on (2S,3R)-2-Ethoxy-7-oxo-1-oxaspiro[3.5]nona-5,8-diene-3-carbonitrile. One potential direction is to investigate the compound's potential as a therapeutic agent for various diseases, such as cancer and inflammation. Additionally, further studies could focus on elucidating the exact mechanism of action of (2S,3R)-2-Ethoxy-7-oxo-1-oxaspiro[3.5]nona-5,8-diene-3-carbonitrile and identifying its cellular targets. Finally, future research could explore the synthesis of analogs of (2S,3R)-2-Ethoxy-7-oxo-1-oxaspiro[3.5]nona-5,8-diene-3-carbonitrile with improved biological activity and reduced toxicity.
In conclusion, (2S,3R)-2-Ethoxy-7-oxo-1-oxaspiro[3.5]nona-5,8-diene-3-carbonitrile is a chemical compound that has shown promising results in various scientific studies. Its potential applications in the field of medicinal chemistry make it a valuable tool for researchers. Further studies are needed to fully understand the compound's mechanism of action and to explore its potential as a therapeutic agent.

Synthesis Methods

The synthesis of (2S,3R)-2-Ethoxy-7-oxo-1-oxaspiro[3.5]nona-5,8-diene-3-carbonitrile involves the reaction of 3-ethoxy-2-hydroxybenzaldehyde with cyanoacetic acid in the presence of piperidine as a catalyst. The resulting product is then treated with acetic anhydride to form the final compound.

Scientific Research Applications

(2S,3R)-2-Ethoxy-7-oxo-1-oxaspiro[3.5]nona-5,8-diene-3-carbonitrile has been the subject of extensive research due to its potential applications in the field of medicinal chemistry. The compound has been found to exhibit various biological activities, including anti-inflammatory, antimicrobial, and antitumor properties.